1-BRomo-5-chloro-2-methoxy-4-methylbenzene
Overview
Description
1-BRomo-5-chloro-2-methoxy-4-methylbenzene is a useful research compound. Its molecular formula is C8H8BrClO and its molecular weight is 235.51. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Origin
1-Bromo-5-chloro-2-methoxy-4-methylbenzene, as part of the halogenated methoxybenzenes (anisoles) group, has been studied in environmental contexts. Research indicates that these compounds, including bromochloromethoxybenzenes, are present in the environment but are not produced in significant technical quantities. A study by Führer and Ballschmiter (1998) in the marine troposphere of the Atlantic Ocean suggests that bromoanisoles have a biogenic origin, while chloroanisoles are anthropogenically sourced. This distinction is crucial in understanding the environmental impact and origin of such compounds (Führer & Ballschmiter, 1998).
Chemical Synthesis and Applications
In the realm of chemical synthesis, this compound plays a role as an intermediate or a reactant in various chemical reactions. For example, Yoshifuji, Kamijo, and Toyota (1993) demonstrated its use in creating sterically hindered compounds, highlighting its potential utility in synthesizing complex chemical structures (Yoshifuji et al., 1993). Similarly, research by Bovonsombat and Mcnelis (1993) on ring halogenation of polyalkylbenzenes with N-Halosuccinimide and acidic catalysts presents another application area for brominated methoxybenzenes (Bovonsombat & Mcnelis, 1993).
Material Science and Polymer Research
In material science and polymer research, compounds like this compound can be significant. Sanford et al. (1999) discussed its relevance in synthesizing polymers for potential applications in electronics, such as in organic light-emitting diodes (OLEDs) or polymer solar cells (Sanford et al., 1999).
Safety and Hazards
Safety data sheets (SDS) provide information about the potential hazards of a chemical substance and how to handle it safely. The SDS for 1-Bromo-5-chloro-2-methoxy-4-methylbenzene can be found online . It’s important to avoid dust formation, breathing in mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation .
Properties
IUPAC Name |
1-bromo-5-chloro-2-methoxy-4-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNVDQXCPLJZIAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Br)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.50 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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